2-(5-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-(5-cyclopropylpyrazol-1-yl)-3-methoxypropanoic acid
• InChI: InChI=1S/C10H14N2O3/c1-15-6-9(10(13)14)12-8(4-5-11-12)7-2-3-7/h4-5,7,9H,2-3,6H2,1H3,(H,13,14)
• InChI Key: CDBSYSQERMJMGM-UHFFFAOYSA-N
• Canonical SMILES: COCC(C(=O)O)N1C(=CC=N1)C2CC2

Description

2-(5-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid is a chemical compound that features a cyclopropyl group attached to a pyrazole ring, which is further connected to a methoxypropanoic acid moiety

Preparation Methods

The synthesis of 2-(5-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the cyclization of a suitable precursor to form the pyrazole ring, followed by the introduction of the cyclopropyl group. The final step involves the attachment of the methoxypropanoic acid moiety under specific reaction conditions. Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

2-(5-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions where certain groups are replaced by other functional groups. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(5-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a drug candidate.

Industry: The compound may be used in the development of new materials or as an intermediate in industrial processes.

Mechanism of Action

The mechanism of action of 2-(5-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context of its application.

Comparison with Similar Compounds

2-(5-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid can be compared with other similar compounds, such as:

• 3-(5-cyclopropyl-1H-pyrazol-1-yl)propan-1-amine
• 4-(5-cyclopropyl-1H-pyrazol-1-yl)butanoic acid These compounds share structural similarities but differ in their functional groups and overall properties. The uniqueness of this compound lies in its specific combination of functional groups, which may confer distinct chemical and biological properties.